Cas no 120404-22-0 (1,3-Dibromopropane-d6)

• Product Name: 1,3-Dibromopropane-d6
• CAS No: 120404-22-0
• MF: C₃H₆Br₂
• MW: 207.924709796906
• CID: 137574
• PubChem ID: 56845855
• Update Time: 2025-04-19

1,3-Dibromopropane-d6 Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,2,2,3,3-d6,1,3-dibromo- (9CI)
• 1,3-Dibromopropane-d6
• [2H6]-1,3-dibromopropane
• 1,1,2,2,3,3-hexadeuterio-1,3-dibromopropane
• 1,3-dibromo-d6-propane
• I14-39315
• 1,3-Dibromo(~2~H_6_)propane
• 1,3-dibromo-1,1,2,2,3,3-hexadeuteriopropane
• SCHEMBL3761033
• AKOS015911059
• Propane-1,1,2,2,3,3-d6,1,3-dibromo-(9ci)
• 1,3-Dibromopropane-d6, 98 atom % D
• DTXSID40718713
• D98022
• 120404-22-0

• Inchi： 1S/C3H6Br2/c4-2-1-3-5/h1-3H2/i1D2,2D2,3D2
• InChI Key： VEFLKXRACNJHOV-NMFSSPJFSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])([2H])Br

Computed Properties

• Exact Mass: 211.95882
• Monoisotopic Mass: 205.92129g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 12.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.047 g/mL at 25 °C
• Melting Point: -34 °C(lit.)
• Boiling Point: 167 °C(lit.)
• Flash Point: 54.4±0.0 °C
• PSA: 0
• Vapor Pressure: 2.3±0.3 mmHg at 25°C

1,3-Dibromopropane-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 10-22-38-51/53
• Safety Instruction： 16-26-36-61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)